Cas no 858226-48-9 (2,3-DIHYDRO-6-METHYL-3-OXO-1H-INDENE-1-CARBOXYLIC ACID)

• Product name: 2,3-DIHYDRO-6-METHYL-3-OXO-1H-INDENE-1-CARBOXYLIC ACID
• CAS No: 858226-48-9
• MF: C₁₁H₁₀O₃
• MW: 0
• CID: 1841549
• PubChem ID: 55264803

2,3-DIHYDRO-6-METHYL-3-OXO-1H-INDENE-1-CARBOXYLIC ACID Chemical and Physical Properties

Names and Identifiers

• 2,3-DIHYDRO-6-METHYL-3-OXO-1H-INDENE-1-CARBOXYLIC ACID
• 858226-48-9
• AKOS006307483
• DB-302267

• Inchi： InChI=1S/C11H10O3/c1-6-2-3-7-8(4-6)9(11(13)14)5-10(7)12/h2-4,9H,5H2,1H3,(H,13,14)
• InChI Key： BWWKHGUHZYPBLI-UHFFFAOYSA-N
• SMILES： CC1=CC2=C(C=C1)C(=O)CC2C(=O)O

Computed Properties

• Exact Mass: 190.063
• Monoisotopic Mass: 190.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.4A^2
• XLogP3: 1.3

Additional information on 2,3-DIHYDRO-6-METHYL-3-OXO-1H-INDENE-1-CARBOXYLIC ACID

测试